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Compound of Interest
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Compound Name:

methylphenoxy)azetidine
CAS No.: 1861532-54-8

Cat. No.: B1383919

Get Quote

Executive Summary

Target Molecule: 3-(3-Bromo-4-methylphenoxy)azetidine CAS Registry Number: 1861532-
54-8 Molecular Formula: C10H12BrNO Molecular Weight: 242.12 g/mol [1]

This technical guide details the robust synthesis of 3-(3-Bromo-4-methylphenoxy)azetidine, a
high-value scaffold in medicinal chemistry. The azetidine ring offers a rigid, low-molecular-
weight vector for positioning the aryl ether, while the 3-bromo-4-methyl substitution pattern
provides a versatile handle for downstream palladium-catalyzed cross-coupling (e.g., Suzuki-
Miyaura, Buchwald-Hartwig).

The protocol prioritizes the Mitsunobu coupling strategy due to its superior stereochemical
control and reliability compared to nucleophilic aromatic substitution (

), which is often sluggish with electron-rich or neutral phenols like 3-bromo-4-methylphenol.

Retrosynthetic Analysis
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The strategic disconnection relies on the formation of the C(sp?)-O-C(sp?) ether linkage. The
high ring strain of the azetidine necessitates mild conditions to prevent ring-opening or
rearrangement.

Starting Material A: Starting Material B:
N-Boc-3-hydroxyazetidine 3-Bromo-4-methylphenol

Mitsunobu Coupling N
(C-O Bond Formation)/

Intermediate:
N-Boc-3-(3-bromo-4-methylphenoxy)azetidine

-Deprotection
(TFA or HCI)

Target:
3-(3-Bromo-4-methylphenoxy)azetidine

Figure 1: Retrosynthetic Strategy
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Figure 1: Retrosynthetic disconnection showing the convergent assembly via Mitsunobu
etherification followed by N-Boc deprotection.

Experimental Protocol
Phase 1: Etherification via Mitsunobu Coupling

Objective: Covalent attachment of the phenol to the azetidine core. Mechanism:

inversion at the azetidine C3 position (though 3-hydroxyazetidine is achiral, this mechanism is
relevant for stereochemical analogs).

Reagents:

o Substrate A:tert-Butyl 3-hydroxyazetidine-1-carboxylate (1.0 equiv)
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Substrate B: 3-Bromo-4-methylphenol (1.1 equiv)

Reagent: Triphenylphosphine (

) (1.5 equiv)[2]

Reagent: Diisopropyl azodicarboxylate (DIAD) (1.5 equiv)

Solvent: Anhydrous Tetrahydrofuran (THF) [0.1 M concentration]

Step-by-Step Methodology:

Preparation: In a flame-dried round-bottom flask under

atmosphere, dissolve tert-butyl 3-hydroxyazetidine-1-carboxylate (10 mmol, 1.73 g), 3-
bromo-4-methylphenol (11 mmol, 2.06 g), and

(15 mmol, 3.93 g) in anhydrous THF (100 mL).

Cooling: Cool the reaction mixture to 0 °C using an ice/water bath.

Addition: Add DIAD (15 mmol, 2.95 mL) dropwise over 20 minutes. Critical: Maintain internal
temperature <5 °C to minimize hydrazine byproduct formation.

Reaction: Allow the mixture to warm to room temperature (25 °C) and stir for 12—-16 hours.
Monitor by TLC (Hexane/EtOAc 4:1) or LC-MS.

Workup: Concentrate the solvent under reduced pressure.

Purification (The "Oxide" Problem): The crude residue contains triphenylphosphine oxide (

).

o Method A (Precipitation): Triturate the residue with cold diethyl ether/hexane (1:1). Filter off
the precipitated

12]

o Method B (Chromatography): Purify the filtrate via flash column chromatography on silica
gel, eluting with a gradient of 0—20% EtOAc in Hexanes.
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e Yield: Expect 75-85% of tert-butyl 3-(3-bromo-4-methylphenoxy)azetidine-1-carboxylate
as a colorless oil or white solid.

Phase 2: N-Boc Deprotection

Objective: Removal of the tert-butoxycarbonyl group to liberate the secondary amine.[1]
Reagents:

e Substrate: N-Boc Intermediate from Phase 1.

o Reagent: Trifluoroacetic acid (TFA) or 4M HCI in Dioxane.

e Solvent: Dichloromethane (DCM).

Step-by-Step Methodology:

e Dissolution: Dissolve the N-Boc intermediate (5 mmol) in DCM (20 mL).

e Acidolysis: Add TFA (5 mL) dropwise at 0 °C.

 Stirring: Stir at room temperature for 2—4 hours. Monitor for the disappearance of the starting
material by TLC.

o Workup (Free Base Isolation):
o Concentrate the reaction mixture to remove excess TFA and DCM.
o Redissolve the residue in DCM (50 mL).
o Wash carefully with saturated aqueous

(2 x 30 mL) to neutralize the trifluoroacetate salt.

o Dry the organic layer over

, filter, and concentrate.[2]
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» Final Purification: If necessary, the free amine can be recrystallized from ether/pentane or
purified via amine-functionalized silica gel.

Process Workflow Diagram

Start:
N-Boc-3-OH-Azetidine
+ Phenol

Workup:
Remove Ph3PO
(Trituration/Column)

Mitsunobu Reaction
(PPh3, DIAD, THF, 0°C -> RT)

Intermediate:
N-Boc-Ether

Deprotection:
TFA/DCM or HCl/Dioxane

Neutralization:
Sat. NaHCO3 Wash

Figure 2: Synthesis Workflow
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Figure 2: Operational workflow from starting materials to isolated free amine.

Characterization Data

The following data represents the expected spectral signature for the free base 3-(3-Bromo-4-
methylphenoxy)azetidine.

Nuclear Magnetic Resonance (NMR)
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Shift (
Nucleus Multiplicity Integration Assignment
» Ppm)
Doublet (d, J=2.5 Ar-H (Position 2,
1H NMR 7.05 1H
Hz) ortho to Br)
Doublet of "
(CDCls) 6.75 1H Ar-H (Position 6)
doublets (dd)
Doublet (d, J=8.0 Ar-H (Position 5,
7.15 1H
Hz) ortho to Me)
] Azetidine C3-H
4.90 Multiplet (m) 1H
(CH-0)
) Azetidine C2/4-H
3.95 Triplet (t) 2H ]
(cis to OAr)
) Azetidine C2/4-H
3.75 Triplet (t) 2H
(trans to OAr)
2.35 Singlet (s) 3H Ar-CHs
Broad Singlet N-H
2.10 1H
(bs) (Exchangeable)
13C NMR 156.2 Quaternary (C) - Ar-C-0O (Ipso)
1315 CH - Ar-C (Position 5)
130.8 Quaternary (C) - Ar-C-Me
1245 Quaternary (C) - Ar-C-Br
118.2 CH - Ar-C (Position 2)
114.1 CH - Ar-C (Position 6)
68.5 CH - Azetidine C3
54.2 CH: - Azetidine C2/C4
221 CHs - Ar-CHs
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Mass Spectrometry (MS)

lonization Mode: ESI (+)

Molecular lon:

calculated for
1 242.02.

Isotopic Pattern: Distinct 1:1 doublet at m/z 242 and 244 due to

and

isotopes.

Safety and Troubleshooting
Critical Safety Parameters

Mitsunobu Reagents: DIAD and DEAD are shock-sensitive and can explode if heated under
confinement.[1] Store in a fridge and use blast shields during scale-up.

Azetidine Strain: While stable, azetidines are strained rings.[3] Avoid strong Lewis acids or
extreme heat which might induce ring-opening polymerization.

Phenol Handling: 3-Bromo-4-methylphenol is corrosive and toxic.[1] Use double-gloving
(Nitrile).

Troubleshooting Guide

Issue: Low Yield in Step 1.

o Cause: Steric hindrance of the ortho-methyl group on the phenol.

o Solution: Increase reaction time to 24h or switch solvent to Toluene to allow for higher
temperature (up to 40°C), though 0°C addition is still mandatory.

Issue: Difficulty removing
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o Solution: Use a polymer-supported phosphine (

) for the reaction, which allows filtration of the oxide byproduct. Alternatively, perform a
saponification workup if the product is stable, but this is risky for azetidines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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